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Compound of Interest

Compound Name: Formothion

Cat. No.: B1673548 Get Quote

Introduction

Formothion is an organophosphate insecticide and acaricide.[1][2] Its analysis in various

matrices, particularly in food and environmental samples, is crucial for ensuring consumer

safety and monitoring environmental contamination. Gas chromatography coupled with mass

spectrometry (GC-MS) is a powerful and widely used technique for the sensitive and selective

determination of Formothion residues. This application note provides a comprehensive

overview and detailed protocols for the analysis of Formothion using GC-MS and GC-MS/MS.

Principle of Analysis

The analysis of Formothion by GC-MS involves the extraction of the analyte from the sample

matrix, followed by separation on a gas chromatographic column and detection by a mass

spectrometer. The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a

commonly employed sample preparation technique that efficiently extracts a wide range of

pesticides, including Formothion, from complex matrices.[3][4][5] Following extraction and

cleanup, the sample extract is injected into the GC-MS system. In the gas chromatograph,

Formothion is separated from other components based on its volatility and interaction with the

stationary phase of the column. The separated analyte then enters the mass spectrometer,

where it is ionized, and the resulting ions are separated based on their mass-to-charge ratio

(m/z), providing both qualitative and quantitative information. For enhanced selectivity and

sensitivity, tandem mass spectrometry (GC-MS/MS) is often preferred, which involves the
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selection of a specific precursor ion for Formothion and its fragmentation to produce

characteristic product ions.

Experimental Protocols
1. Sample Preparation: Modified QuEChERS Method

This protocol is suitable for the extraction of Formothion from fruit and vegetable matrices.

Materials and Reagents:

Homogenized sample (10-15 g)

Acetonitrile (ACN)

Magnesium sulfate (MgSO₄), anhydrous

Sodium chloride (NaCl)

Dispersive solid-phase extraction (d-SPE) tubes containing primary secondary amine (PSA)

and MgSO₄

Centrifuge tubes (50 mL)

Centrifuge

Procedure:

Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

Add 10 mL of acetonitrile to the tube.

Add the QuEChERS extraction salts (e.g., 4 g MgSO₄ and 1 g NaCl).

Immediately cap and shake the tube vigorously for 1 minute.

Centrifuge the tube at ≥3000 rcf for 5 minutes.

Transfer the upper acetonitrile layer to a d-SPE tube containing PSA and MgSO₄ for cleanup.
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Vortex the d-SPE tube for 30 seconds.

Centrifuge the tube at ≥3000 rcf for 5 minutes.

The resulting supernatant is ready for GC-MS analysis. An aliquot can be transferred to an

autosampler vial.

2. Instrumental Analysis: GC-MS/MS

Instrumentation: A gas chromatograph coupled to a triple quadrupole mass spectrometer (GC-

MS/MS) is recommended for high sensitivity and selectivity.

GC Conditions:

Column: HP-5ms Ultra Inert, 30 m x 0.25 mm, 0.25 µm film thickness (or equivalent)

Injection Volume: 1 µL

Inlet Temperature: 250 °C

Injection Mode: Splitless

Carrier Gas: Helium at a constant flow of 1.2 mL/min

Oven Temperature Program:

Initial temperature: 70 °C, hold for 2 minutes

Ramp to 150 °C at 25 °C/min

Ramp to 300 °C at 10 °C/min, hold for 5 minutes

MS/MS Conditions:

Ionization Mode: Electron Ionization (EI) at 70 eV

Acquisition Mode: Multiple Reaction Monitoring (MRM)

Transfer Line Temperature: 280 °C
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Ion Source Temperature: 230 °C

MRM Transitions for Formothion:

Precursor Ion (m/z): 224.0

Product Ions (m/z) and Collision Energies (CE):

125.0 (Quantifier)

93.0 (Qualifier)

196.0 (Qualifier)

Data Presentation
Table 1: Quantitative Data for Formothion Analysis

Parameter Value Matrix Reference

Limit of Quantification

(LOQ)
2 µg/kg Fruits and Vegetables

Recovery 95% Pepper

Recovery 70-120% Honey and Honeybee

Retention Time 5.841 min Food Samples

Retention Time 6.34 min Fruits and Vegetables

Table 2: Mass Spectrometric Parameters for Formothion
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Precursor Ion
(m/z)

Product Ion
(m/z)

Collision
Energy (eV)

Use Reference

224.0 125.0 20 Quantifier

224.0 93.0 5 Qualifier

224.01 125.01 15 -

224.01 196.01 10 -

Visualizations
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Caption: Experimental workflow for Formothion analysis.
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Caption: Logical steps in GC-MS analysis of Formothion.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1673548?utm_src=pdf-body-img
https://www.benchchem.com/product/b1673548?utm_src=pdf-body
https://www.benchchem.com/product/b1673548?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Formothion
https://en.wikipedia.org/wiki/Formothion
https://documents.thermofisher.com/TFS-Assets/CMD/Application-Notes/Fast-GC-MS-MS-for-High-Throughput-Pesticides-Analysis.pdf
https://hpst.cz/sites/default/files/download/2024/07/gc-ms-ms-pesticide-residue-analysis-reference-guide-5994-7435en-agilent_0.pdf
https://www.longdom.org/open-access/development-of-a-gas-chromatography-tandem-mass-spectrometry-procedure-for-determination-of-pesticide-residues-in-honey--50432.html
https://www.benchchem.com/product/b1673548#gas-chromatography-mass-spectrometry-gc-ms-for-formothion-analysis
https://www.benchchem.com/product/b1673548#gas-chromatography-mass-spectrometry-gc-ms-for-formothion-analysis
https://www.benchchem.com/product/b1673548#gas-chromatography-mass-spectrometry-gc-ms-for-formothion-analysis
https://www.benchchem.com/product/b1673548#gas-chromatography-mass-spectrometry-gc-ms-for-formothion-analysis
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673548?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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